Cas no 823816-04-2 (Thiazole, 2-iodo-5-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-)

• Product Name: Thiazole, 2-iodo-5-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-
• CAS No: 823816-04-2
• MF: C₈H₉IN₄O₂S
• MW: 352.152131795883
• CID: 692401
• PubChem ID: 71418757
• Update Time: 2025-04-19

Thiazole, 2-iodo-5-[[2-(nitromethylene)-1-imidazolidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-iodo-5-[[2-(nitromethylene)-1-imidazolidinyl]methyl]-
• 2-iodo-5-[[2-(nitromethylidene)imidazolidin-1-yl]methyl]-1,3-thiazole
• 823816-04-2
• 2-Iodo-5-{[2-(nitromethylidene)imidazolidin-1-yl]methyl}-1,3-thiazole
• DTXSID20838049

• Inchi： 1S/C8H9IN4O2S/c9-8-11-3-6(16-8)4-12-2-1-10-7(12)5-13(14)15/h3,5,10H,1-2,4H2
• InChI Key： MJIDDHIKMVINML-UHFFFAOYSA-N
• SMILES： IC1=NC=C(CN2C(=C[N+](=O)[O-])NCC2)S1

Computed Properties

• Exact Mass: 351.94909g/mol
• Monoisotopic Mass: 351.94909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 102Ų